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Compound of Interest

Compound Name: Diethylvinylchlorosilane

Cat. No.: B13842395

Get Quote

Functional Class: Organosilicon Monomer / End-Capping Agent Primary Application: Synthesis

of Vinyl-Terminated Siloxanes & Surface Functionalization

Executive Summary
Chlorodimethylvinylsilane (CAS 1719-58-0), often abbreviated as VDMCS, is a bifunctional

organosilicon intermediate critical to the synthesis of high-performance silicone polymers and

advanced composite materials. Uniquely possessing both a hydrolytically sensitive silicon-

chlorine (Si-Cl) bond and a polymerizable vinyl (–CH=CH₂) group, it serves as a precise

"molecular anchor."

For researchers in drug delivery and materials science, VDMCS is the reagents of choice for

introducing vinyl functionality onto surfaces (silica, glass) or terminating siloxane polymer

chains. This functionality enables subsequent cross-linking via platinum-catalyzed

hydrosilylation or thiol-ene "click" chemistry, making it indispensable in the formulation of

silicone elastomers, hydrogels, and functionalized stationary phases for chromatography.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]
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Property Data

IUPAC Name Chloro(ethenyl)dimethylsilane

Common Synonyms
Vinyldimethylchlorosilane; VDMCS;

Dimethylvinylchlorosilane

Molecular Formula C₄H₉ClSi

Molecular Weight 120.65 g/mol

CAS Number 1719-58-0

Appearance Colorless, fuming liquid

Boiling Point 82–83 °C (at 760 mmHg)

Density 0.874 g/mL (at 25 °C)

Flash Point -5 °C (Closed Cup) – HIGHLY FLAMMABLE

Hydrolytic Sensitivity
Reacts violently with water to release Hydrogen

Chloride (HCl) gas

Refractive Index 1.414

Reactivity & Mechanistic Insights[10][11]
VDMCS exhibits orthogonal reactivity, meaning its two functional groups (Si-Cl and Vinyl) react

under distinctly different conditions. This allows for controlled, stepwise synthesis.[1]

The Silicon-Chlorine Bond (Nucleophilic Substitution)
The Si-Cl bond is highly electrophilic. Upon exposure to nucleophiles (water, alcohols, silanols),

the chlorine is displaced.

Mechanism:

-Si (Nucleophilic substitution at Silicon). Unlike carbon, silicon can form a pentacoordinate
transition state, making this reaction extremely fast.
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Key Application: "End-capping." When reacted with silanol-terminated polydimethylsiloxane

(PDMS), VDMCS caps the chain ends, preventing further polymerization and introducing

reactive vinyl groups.

The Vinyl Group (Hydrosilylation)
The vinyl group remains inert during the Si-Cl substitution (provided no radical initiators or Pt

catalysts are present). It is activated later for cross-linking.

Mechanism: Chalk-Harrod Cycle.[2] In the presence of a Platinum(0) catalyst (e.g.,

Karstedt’s catalyst), a silicon-hydride (Si-H) bond adds across the vinyl double bond.

Key Application: Curing of silicone rubbers and formation of polymer networks.

Reaction Pathway Diagram
The following diagram illustrates the divergent reaction pathways for VDMCS, highlighting its

dual utility.
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Caption: Orthogonal reaction pathways of VDMCS showing hydrolysis, surface grafting, and

hydrosilylation routes.
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Experimental Protocols
Protocol A: Surface Functionalization of Silica
Nanoparticles
Objective: Introduce vinyl groups onto silica nanoparticles (SiNPs) to enable dispersion in

silicone matrices or subsequent polymerization.

Reagents:

Silica Nanoparticles (dried at 120°C for 4h)

Chlorodimethylvinylsilane (VDMCS)

Toluene (Anhydrous)

Pyridine or Triethylamine (Acid Scavenger)

Workflow:

Preparation: In a flame-dried Schlenk flask under Argon, suspend 1.0 g of SiNPs in 50 mL

anhydrous toluene. Sonicate for 15 mins to disperse.

Scavenger Addition: Add 1.5 equivalents (relative to VDMCS) of Pyridine. Reasoning: The

reaction produces HCl. Without a base, HCl can degrade the surface or cause nanoparticle

aggregation.

Silanization: Add VDMCS (approx. 5-10 molecules per nm² of surface area) dropwise via

syringe.

Reaction: Reflux at 80°C for 12 hours with gentle stirring.

Purification: Centrifuge the particles. Wash 3x with toluene and 2x with ethanol to remove

unreacted silane and pyridine hydrochloride salts.

Curing: Dry in a vacuum oven at 60°C.
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Protocol B: Synthesis of Vinyl-Terminated PDMS (End-
Capping)
Objective: Terminate a silanol-functional PDMS chain to create a reactive prepolymer.

Workflow:

Dissolution: Dissolve silanol-terminated PDMS in anhydrous Hexane or THF.

Addition: Add a 10% molar excess of VDMCS relative to the silanol (-OH) content.

Buffering: Add Triethylamine (1.1 eq to VDMCS). Observation: White precipitate (Amine-HCl

salt) will form immediately, indicating reaction progress.

Completion: Stir at Room Temperature for 4 hours.

Workup: Filter off the amine salts. Rotary evaporate the solvent.

Devolatilization: Strip the polymer under high vacuum (0.1 mmHg) at 100°C to remove

excess VDMCS and byproducts (divinyltetramethyldisiloxane).

Hazard Assessment & Safety Engineering
Critical Hazard: VDMCS releases Hydrogen Chloride (HCl) gas immediately upon contact with

moisture in the air. It is also Highly Flammable.

Storage & Handling
Atmosphere: Must be stored and handled under dry Nitrogen or Argon. Use Schlenk lines or

a Glovebox.

Container: Store in corrosion-resistant containers (glass/Teflon). Do not use metal caps that

can corrode.

Cold Storage: Refrigerate (2-8°C) to minimize vapor pressure, but allow to warm to room

temperature before opening to prevent condensation.

Emergency Response Workflow
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The following diagram outlines the decision logic for a spill or exposure incident.

Spill / Exposure Event

Identify Type

Skin/Eye Contact Laboratory Spill

1. Flush w/ Water (15m)
2. Do NOT neutralize chemicals

3. Seek Medical Aid

1. Evacuate Area
2. Eliminate Ignition Sources

3. Absorb w/ Dry Sand/Vermiculite
4. Do NOT use water

Click to download full resolution via product page

Caption: Emergency response logic for VDMCS incidents emphasizing water avoidance during

spill cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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